Cas no 62039-99-0 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-)
62039-99-0 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-
CAS No:62039-99-0
MF:C12H19N5O
MW:249.312161684036
CID:459911
PubChem ID:21494318
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-
- 6-(butylamino)-2-propyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one
- 62039-99-0
- HOLBEPMAFKVPJO-UHFFFAOYSA-N
- 6-n-butylamino-2-propyl-1,2,4-triazolo[4,3-b]pyridazin-3(2H)-one
- SCHEMBL11854332
- DTXSID30614876
- 6-(Butylamino)-2-propyl[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
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- Inchi: 1S/C12H19N5O/c1-3-5-8-13-10-6-7-11-15-16(9-4-2)12(18)17(11)14-10/h6-7H,3-5,8-9H2,1-2H3,(H,13,14)
- InChI Key: HOLBEPMAFKVPJO-UHFFFAOYSA-N
- SMILES: O=C1N2C(C=CC(=N2)NCCCC)=NN1CCC
Computed Properties
- Exact Mass: 249.15917
- Monoisotopic Mass: 249.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.3Ų
Experimental Properties
- PSA: 60.3
1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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